Cas no 1083168-90-4 (2-(2-oxo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-1(2H)-yl)acetonitrile)

• Product Name: 2-(2-oxo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-1(2H)-yl)acetonitrile
• CAS No: 1083168-90-4
• MF: C₁₃H₁₇BN₂O₃
• MW: 260.1
• CID: 2139473
• PubChem ID: 87118997
• Update Time: 2024-11-06

2-(2-oxo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-1(2H)-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-1(2H)-yl)acetonitrile
• 2-[2-oxo-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-1-yl]acetonitrile
• YLJRLNDSVXBYJC-UHFFFAOYSA-N
• CID 87118997
• 1(2H)-Pyridineacetonitrile, 2-oxo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• SCHEMBL506556
• DTXSID701134207
• 1083168-90-4
• G66302
• 2-Oxo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1(2H)-pyridineacetonitrile
• DB-291677
• 2-[2-oxo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-1-yl]acetonitrile

• Inchi： 1S/C13H17BN2O3/c1-12(2)13(3,4)19-14(18-12)10-5-6-11(17)16(9-10)8-7-15/h5-6,9H,8H2,1-4H3
• InChI Key： YLJRLNDSVXBYJC-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(N(CC#N)C=2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 260.1332226g/mol
• Monoisotopic Mass: 260.1332226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 356.7±52.0 °C(Predicted)
• pka: -0.88±0.70(Predicted)